Cas no 59360-02-0 (Phosphonousacid, methyl-, dibutyl ester (6CI,9CI))

• Product name: Phosphonousacid, methyl-, dibutyl ester (6CI,9CI)
• CAS No: 59360-02-0
• MF: C₉H₂₁O₂P
• MW: 192.235604047775
• CID: 365845
• PubChem ID: 13736977

Phosphonousacid, methyl-, dibutyl ester (6CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonousacid, methyl-, dibutyl ester (6CI,9CI)
• dibutyl methylphosphonite
• dibutoxy(methyl)phosphane
• 59360-02-0
• SCHEMBL4455881

• Inchi： InChI=1S/C9H21O2P/c1-4-6-8-10-12(3)11-9-7-5-2/h4-9H2,1-3H3
• InChI Key： JZVMQGJXQXMDHF-UHFFFAOYSA-N
• SMILES： CCCCOP(C)OCCCC

Computed Properties

• Exact Mass: 192.12803
• Monoisotopic Mass: 192.12791691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 78.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų
• XLogP3: 2.5

Experimental Properties

• Boiling Point: 215.5±13.0 ºC (760 Torr),
• Flash Point: 97.7±20.1 ºC,
• Solubility: Very slightly soluble (0.18 g/l) (25 º C),
• PSA: 18.46
• LogP: 3.56150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds